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Compound of Interest |

Compound Name: (Rac)-TBAJ-876
Cat. No.: B12426473
Get Quote
\ J

This technical support center provides researchers, scientists, and drug development
professionals with essential information and guidance regarding the impact of food on the oral
bioavailability of (Rac)-TBAJ-876.

Frequently Asked Questions (FAQS)

Q1: What is the general impact of food on the oral bioavailability of (Rac)-TBAJ-876?

Al: Co-administration of (Rac)-TBAJ-876 with food significantly increases its oral
bioavailability. Studies in healthy adults have shown that exposure to TBAJ-876 approximately
doubles when administered with food, for both tablet and oral suspension formulations.[1][2]
This is thought to be due to enhanced drug solubility, which accelerates absorption and
reduces intestinal metabolism.[3]

Q2: How does food specifically affect the key pharmacokinetic (PK) parameters of TBAJ-8767

A2: In the fed state, the maximum plasma concentration (Cmax) and the total drug exposure
(Area Under the Curve, AUC) of TBAJ-876 are markedly increased. For the tablet formulation,
exposures approximately doubled.[1][2] For the oral suspension, geometric mean Cmax, AUC,
and AUCinf increased by 96%, 60%, and 59%, respectively, when taken with food.[1]
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Q3: What is the effect of food on the primary metabolite of TBAJ-876, M3?

A3: In contrast to the parent drug, the exposure to the M3 metabolite is decreased when TBAJ-
876 is administered with food. With the tablet formulation, M3 metabolite exposures decreased
by approximately 20%.[1][2] A pharmacokinetic model suggests that the fraction of TBAJ-876
absorbed as the M3 metabolite is significantly reduced in the presence of food, decreasing
from 0.388 to 0.130.[3]

Q4: What is the proposed mechanism for the observed food effect?

A4: The positive food effect on TBAJ-876 bioavailability is likely due to increased solubility of
the compound in the gastrointestinal tract in the presence of food. This enhanced solubility is
thought to accelerate the absorption rate and limit gut wall metabolism, leading to higher
systemic exposure of the parent drug and lower formation of the M3 metabolite in the intestine.

[3]

Q5: Should (Rac)-TBAJ-876 be administered with or without food in clinical or preclinical
studies?

A5: Given the significant increase in oral bioavailability, it is recommended to administer (Rac)-
TBAJ-876 with food to ensure optimal and more consistent drug exposure. This is a critical
consideration for maintaining therapeutic concentrations and achieving desired efficacy.

Troubleshooting Guide

Issue 1: High variability in pharmacokinetic data from oral dosing of (Rac)-TBAJ-876.
o Possible Cause: Inconsistent administration with respect to food intake.

e Troubleshooting Steps:

o Review your experimental protocol to ensure that the timing of drug administration relative
to feeding is standardized across all subjects.

o For future studies, implement a strict feeding schedule. Administering TBAJ-876 with a
standardized meal is recommended to minimize variability.
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o Analyze your existing data by stratifying subject groups based on their prandial state at the
time of dosing to identify if food was a confounding factor.

Issue 2: Lower than expected plasma concentrations of (Rac)-TBAJ-876 following oral
administration.

o Possible Cause: Administration in a fasted state.
e Troubleshooting Steps:
o Confirm the prandial state of the subjects at the time of dosing.

o If dosing was performed under fasted conditions, consider repeating the study with
administration following a meal to enhance absorption.

o Refer to the provided data tables to estimate the expected increase in exposure when
switching from a fasted to a fed state.

Issue 3: Unexpectedly high levels of the M3 metabolite in plasma samples.

o Possible Cause: Administration of (Rac)-TBAJ-876 in a fasted state, leading to increased
intestinal first-pass metabolism.

e Troubleshooting Steps:
o Verify the feeding conditions of the study.

o To reduce the formation of the M3 metabolite, administer TBAJ-876 with food. This has
been shown to decrease the fraction of the drug that is metabolized to M3 in the gut.[3]

Data Presentation

Table 1: Impact of Food on Pharmacokinetic Parameters of (Rac)-TBAJ-876 (Tablet
Formulation)
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Parameter Fed State vs. Fasted State Reference

TBAJ-876 Exposure (AUC,

Approximately doubled [1][2]
Cmax)

M3 Metabolite Exposure Decreased by ~20% [1][2]

Table 2: Impact of Food on Pharmacokinetic Parameters of (Rac)-TBAJ-876 (Oral Suspension)

Geometric Mean Ratio

Parameter Reference
(Fed/Fasted)

Cmax +96% [1]

AUC +60% [1]

AUCInf +59% [1]

Table 3: Effect of Food on Absorption and Metabolism Parameters (Model-Based)

Parameter Fasted Fed Reference

Fraction absorbed as

0.388 0.130 [3]
M3
Absorption rate

0.140 Increased by 22.2% [3]
constant (h-1)
Mean transit time (h) 0.882 1.75 [3]

Experimental Protocols
Protocol: Phase 1 Food-Effect Study for (Rac)-TBAJ-876
A Phase 1, first-in-human study was conducted in healthy adult volunteers to evaluate the

safety, tolerability, and pharmacokinetics of (Rac)-TBAJ-876.[1][2] The study included a food-
effect cohort.[1][2]
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» Study Design: The food-effect component was typically a two-period, two-sequence
crossover design.

e Subjects: Healthy adult male and female volunteers.[1][3]
e Treatment Arms:

o Fasted State: Subjects received a single oral dose of (Rac)-TBAJ-876 after an overnight
fast of at least 10 hours.

o Fed State: Subjects received a single oral dose of (Rac)-TBAJ-876 shortly after
consuming a standardized high-fat, high-calorie meal.

o Formulations: Both an oral suspension and a tablet formulation were evaluated.[3]

o Dose: A single 100 mg dose was used for the food-effect assessment of the oral suspension
and tablet.[3]

e Blood Sampling: Intensive pharmacokinetic blood sampling was performed at pre-defined
time points post-dose to characterize the concentration-time profile of TBAJ-876 and its
metabolites. Sampling was conducted over 24 hours and then less frequently for an
extended period.[3]

e Bioanalysis: Plasma concentrations of TBAJ-876 and its M3 metabolite were determined
using a validated LC-MS/MS method.[3]

o Pharmacokinetic Analysis: Non-compartmental analysis was used to determine key
pharmacokinetic parameters, including Cmax, AUC, and Tmax.

Visualizations

‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.researchgate.net/publication/383495799_Pharmacokinetics_and_safety_of_TBAJ-876_a_novel_antimycobacterial_diarylquinoline_in_healthy_subjects
https://sntc.medicine.ufl.edu/PharmacologyConf2025/Day1/Abstracts/1-%20Jose%20Miguel%20Calderin_%20Abstract.pdf
https://www.benchchem.com/product/b12426473/docs?utm_src=pdf-body#technical-support-center-rac-tbaj-876-oral-bioavailability
https://www.benchchem.com/product/b12426473/docs?utm_src=pdf-body#technical-support-center-rac-tbaj-876-oral-bioavailability
https://sntc.medicine.ufl.edu/PharmacologyConf2025/Day1/Abstracts/1-%20Jose%20Miguel%20Calderin_%20Abstract.pdf
https://sntc.medicine.ufl.edu/PharmacologyConf2025/Day1/Abstracts/1-%20Jose%20Miguel%20Calderin_%20Abstract.pdf
https://sntc.medicine.ufl.edu/PharmacologyConf2025/Day1/Abstracts/1-%20Jose%20Miguel%20Calderin_%20Abstract.pdf
https://sntc.medicine.ufl.edu/PharmacologyConf2025/Day1/Abstracts/1-%20Jose%20Miguel%20Calderin_%20Abstract.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Click to download full resolution via product page

Caption: Experimental workflow for a two-period crossover food-effect study.
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Caption: Proposed mechanism of food effect on TBAJ-876 oral bioavailability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: (Rac)-TBAJ-876 Oral
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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